Cas no 116993-46-5 (7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid)

• Product Name: 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid
• CAS No: 116993-46-5
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 4574560
• PubChem ID: 54691180
• Update Time: 2025-10-17

7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid

• Inchi： 1S/C9H9NO4/c11-6-4-7(12)10-3-1-2-5(10)8(6)9(13)14/h4,11H,1-3H2,(H,13,14)
• InChI Key： UXOJMCVODLJGCP-UHFFFAOYSA-N
• SMILES： C1C2N(C(=O)C=C(O)C=2C(O)=O)CC1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 349.2±42.0 °C at 760 mmHg
• Flash Point: 165.0±27.9 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid

7-Hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic Acid (CAS No. 116993-46-5): A Comprehensive Overview

7-Hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid (CAS No. 116993-46-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid is composed of a tetrahydroindolizine core with a hydroxyl group at the 7-position and a carboxylic acid group at the 8-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The hydroxyl group can participate in hydrogen bonding and other intermolecular interactions, while the carboxylic acid group can undergo various chemical reactions such as esterification and amidation.

Recent research has highlighted the potential therapeutic applications of 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid has also been investigated for its antioxidant effects. Oxidative stress is a key factor in various diseases such as neurodegenerative disorders and cardiovascular diseases. Research conducted by a team at the University of California found that this compound significantly reduced oxidative stress in cellular models by scavenging free radicals and enhancing the activity of antioxidant enzymes.

The pharmacokinetic properties of 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid have also been studied to assess its suitability for therapeutic use. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These findings suggest that 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid could be developed into an effective oral medication for treating inflammatory and oxidative stress-related conditions.

Clinical trials are currently underway to further evaluate the safety and efficacy of 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects observed at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects.

The synthesis of 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid has been optimized to improve yield and purity. Various synthetic routes have been explored to produce this compound on a larger scale for pharmaceutical development. One notable method involves a multi-step synthesis starting from readily available starting materials. This approach not only enhances the efficiency of the synthesis but also ensures the production of high-purity product suitable for clinical use.

In conclusion, 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid (CAS No. 116993-46-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for its application in treating various diseases.